Cas no 1343889-01-9 (1-[(oxan-4-yl)methyl]pyrrolidin-3-ol)

• Product Name: 1-[(oxan-4-yl)methyl]pyrrolidin-3-ol
• CAS No: 1343889-01-9
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 4585852
• Update Time: 2025-11-05

1-[(oxan-4-yl)methyl]pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 1-[(tetrahydro-2H-pyran-4-yl)methyl]-
• 1-[(oxan-4-yl)methyl]pyrrolidin-3-ol

• Inchi： 1S/C10H19NO2/c12-10-1-4-11(8-10)7-9-2-5-13-6-3-9/h9-10,12H,1-8H2
• InChI Key： UNSKGUCDNMNSIQ-UHFFFAOYSA-N
• SMILES： N1(CC2CCOCC2)CCC(O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 1-[(oxan-4-yl)methyl]pyrrolidin-3-ol

Introduction to 1-[(oxan-4-yl)methyl]pyrrolidin-3-ol (CAS No. 1343889-01-9)

1-[(oxan-4-yl)methyl]pyrrolidin-3-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1343889-01-9, has garnered attention due to its potential applications in drug development and biochemical research. The molecular structure of this compound consists of a pyrrolidin-3-ol moiety linked to an oxanmethyl group, which contributes to its distinct chemical behavior and reactivity.

The pyrrolidin-3-ol moiety is a crucial component in many pharmacologically active molecules, known for its ability to enhance binding affinity and metabolic stability. In contrast, the oxanmethyl group introduces a cyclic ether functionality, which can influence the solubility and bioavailability of the compound. This combination of structural features makes 1-[(oxan-4-yl)methyl]pyrrolidin-3-ol a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic properties of such compounds. Studies have shown that the presence of the oxanmethyl group can significantly affect the metabolic pathways of 1-[(oxan-4-yl)methyl]pyrrolidin-3-ol, potentially leading to improved drug-like characteristics. This insight has been instrumental in designing derivatives with enhanced efficacy and reduced toxicity.

In the realm of drug discovery, 1-[oxan-4-yl)methyl]pyrrolidin-3-ol has been investigated for its potential role in modulating various biological targets. For instance, preliminary studies suggest that this compound may interact with enzymes involved in signal transduction pathways, making it a promising candidate for treating neurological disorders. The pyrrolidin ring, in particular, is known to be a privileged structure in drug design due to its ability to mimic natural biomolecules and facilitate favorable interactions with biological targets.

The synthesis of 1-[oxan-4-yl)methyl]pyrrolidin-3-ol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process. These techniques not only improve efficiency but also minimize unwanted byproducts, ensuring a cleaner synthesis pathway.

One of the most intriguing aspects of 1-[oxan-4-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyl)methyl]pyrrolidin3-ol is its potential application in developing novel agrochemicals. The structural motif shared by this compound with certain bioactive molecules has been linked to enhanced pesticidal properties. Researchers are exploring ways to leverage this feature for creating environmentally friendly alternatives to traditional pesticides.

The growing interest in green chemistry has spurred efforts to develop sustainable synthetic routes for compounds like 1-[oxan-4-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyl)methyl]pyrrolidin3-ol. Techniques such as biocatalysis and flow chemistry are being increasingly utilized to reduce the environmental footprint of synthetic processes. These innovations align with global efforts to promote sustainable practices in pharmaceutical manufacturing.

Electrochemical methods have also emerged as a powerful tool for synthesizing complex organic molecules like 1-[oxan-4-yyyyyy